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Compound of Interest

Compound Name: BGB-102

Cat. No.: B1673007 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential information and step-by-step guidance for the

safe disposal of BGB-102, a potent multi-kinase inhibitor.

BGB-102, also known by its synonym JNJ-26483327 and identified by CAS number 807640-

87-5, is a chemical compound used in research.[1][2][3][4] While one available Safety Data

Sheet (SDS) states that BGB-102 is not classified as a hazardous substance or mixture, it is

imperative to follow standard laboratory safety protocols and local regulations for chemical

waste disposal to minimize environmental impact and ensure a safe working environment.[4]

Disposal Protocol for BGB-102
Adherence to the following procedural steps is essential for the safe disposal of BGB-102. This

protocol is based on general best practices for laboratory chemical waste management.

Step 1: Personal Protective Equipment (PPE) Before handling BGB-102 for disposal, ensure

you are wearing appropriate personal protective equipment. This includes:

Safety goggles with side-shields

Protective gloves

Impervious clothing or a lab coat
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Step 2: Waste Collection and Containment Collect waste BGB-102, including any

contaminated materials, and place it in a suitable, properly labeled, and securely closed

container.[5] This prevents accidental spills and exposure.

Step 3: Adherence to Regulations Dispose of the contained BGB-102 waste in accordance with

all applicable federal, state, and local environmental regulations.[4] Do not discharge the

chemical into drains or the environment.[5]

Step 4: Spill Management In the event of a spill, prevent further leakage if it is safe to do so.

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

Collect the absorbed material and place it in a suitable container for disposal.[4]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BGB-102.
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BGB-102 Disposal Workflow

Start: BGB-102 Waste Generated

Step 1: Don Appropriate
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Solid

Step 2b: Collect Liquid Waste
in a Labeled, Sealed Container

Liquid

Step 2c: Collect Contaminated Materials
in a Labeled, Sealed Container

Contaminated
Labware

Step 3: Consult Institutional and
Local Disposal Regulations

Step 4: Transfer to Approved
Chemical Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BGB-102.
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Summary of BGB-102 Chemical Information
Property Value

Chemical Name BGB-102

Synonym JNJ-26483327

CAS Number 807640-87-5

Molecular Formula C22H25BrN4O2

Molecular Weight 457.36 g/mol

Hazard Classification Not a hazardous substance or mixture[4]

It is the responsibility of every researcher and laboratory professional to ensure that chemical

waste is managed safely and in compliance with all regulations. By following these guidelines,

you contribute to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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